Cas no 1797090-68-6 (3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide)

• Product Name: 3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide
• CAS No: 1797090-68-6
• MF: C₂₀H₂₉NO₅S
• MW: 395.512964963913
• CID: 5370216
• Update Time: 2025-06-13

3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide

• Inchi： 1S/C20H29NO5S/c1-24-18-5-4-17(11-19(18)25-2)27(22,23)21-12-20(26-3)15-7-13-6-14(9-15)10-16(20)8-13/h4-5,11,13-16,21H,6-10,12H2,1-3H3
• InChI Key： RYHRLMUBOTVJLT-UHFFFAOYSA-N
• SMILES： C1(S(NCC2(OC)C3CC4CC2CC(C4)C3)(=O)=O)=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.6±60.0 °C(Predicted)
• pka: 11.47±0.50(Predicted)

Additional information on 3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide

Introduction to 3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide (CAS No. 1797090-68-6) in Modern Chemical Biology

The compound 3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide (CAS No. 1797090-68-6) represents a fascinating intersection of structural complexity and biological potential within the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate tricyclic scaffold and sulfonamide functional group, has garnered attention due to its unique chemical properties and promising applications in drug discovery.

At the core of this compound's appeal lies its sophisticated molecular architecture. The presence of a tricyclo[3.3.1.13,7] decane ring system introduces a high degree of conformational flexibility, which is often exploited in medicinal chemistry to modulate binding interactions with biological targets. This structural motif is further embellished with dimethoxy substituents on the benzene ring and a methyl group derived from the tricyclic system attached to the sulfonamide nitrogen. Such structural features not only contribute to the compound's solubility and metabolic stability but also open avenues for selective interactions with proteins and enzymes.

In recent years, sulfonamides have emerged as pivotal pharmacophores in the development of therapeutic agents due to their ability to engage with various biological targets, including enzymes and receptors. The sulfonamide moiety in 3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide serves as a critical pharmacophore, facilitating hydrogen bonding interactions that are essential for achieving high affinity and selectivity in drug design. This has positioned the compound as a valuable scaffold for exploring novel therapeutic interventions.

The tricyclic component of the molecule adds an additional layer of complexity, contributing to its distinct pharmacokinetic profile and potential for oral bioavailability. This structural feature is particularly noteworthy in the context of modern drug development, where optimizing pharmacokinetic properties is often a primary focus. The tricyclic system's ability to adopt multiple conformations may enhance binding affinity while minimizing off-target effects, making it an attractive candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between this compound and biological targets. These studies have revealed that the dimethoxy groups on the benzene ring play a crucial role in modulating binding affinity by participating in hydrophobic interactions and π-stacking phenomena with aromatic residues in protein binding pockets. Similarly, the sulfonamide moiety has been identified as a key interaction point with polar residues, contributing to the compound's overall binding specificity.

The exploration of 3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide has also been extended to understanding its potential role in modulating enzyme activity and signaling pathways relevant to human health and disease. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes implicated in inflammatory responses and metabolic disorders. These findings align with the growing interest in developing small-molecule inhibitors that target key regulatory pathways involved in these conditions.

Moreover, the structural uniqueness of this compound offers opportunities for derivative design and optimization through structure-activity relationship (SAR) studies. By systematically modifying specific functional groups or substituents while maintaining the core tricyclic scaffold, researchers can fine-tune the biological activity and pharmacokinetic properties of derivatives for improved therapeutic efficacy.

The synthesis of 3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide presents both challenges and opportunities for synthetic chemists due to its complex architecture. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the tricyclic system with high enantioselectivity and yield. These synthetic advances not only facilitate access to this compound but also contribute to the broader toolkit available for constructing complex molecules in drug discovery programs.

In conclusion,3,4-Dimethoxy-N-[(2-methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]benzenesulfonamide (CAS No. 1797090-68-6) stands as a testament to the ingenuity of modern chemical biology and pharmaceutical research. Its intricate structure, unique functional groups, and promising biological activity make it a compelling candidate for further exploration. As research continues to uncover new insights into its mechanisms of action and potential therapeutic applications, this compound is poised to play a significant role in shaping the future of drug discovery and development.